Cas no 1732-46-3 (5-phenyl-1,2-thiazole-3-carboxylic acid)

5-Phenyl-1,2-thiazole-3-carboxylic acid is a heterocyclic compound featuring a phenyl-substituted thiazole core with a carboxylic acid functional group at the 3-position. This structure imparts versatility in synthetic applications, particularly as a building block in medicinal chemistry and agrochemical research. The carboxylic acid moiety allows for further derivatization, enabling the formation of amides, esters, or other functionalized intermediates. Its rigid aromatic system contributes to stability and potential binding interactions in biologically active molecules. The compound is of interest in the development of pharmacophores and as a precursor for heterocyclic scaffolds. Suitable for controlled reactions, it offers a balance of reactivity and selectivity in organic synthesis.

5-phenyl-1,2-thiazole-3-carboxylic acid structure

1732-46-3 structure

Product Name:5-phenyl-1,2-thiazole-3-carboxylic acid

CAS No:1732-46-3

MF:C₁₀H₇NO₂S

MW:205.233081102371

MDL:MFCD22054999

CID:1357725

PubChem ID:67282083

Update Time:2025-10-23

5-phenyl-1,2-thiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Isothiazolecarboxylic acid, 5-phenyl-
- 5-phenyl-1,2-thiazole-3-carboxylic acid
- 5-phenylisothiazole-3-carboxylic acid
- SCHEMBL2116770
- XHLZFLBTMYRLKD-UHFFFAOYSA-N
- 1732-46-3
- EN300-264425
- BAA73246
- DTXSID40736775
- MDL： MFCD22054999
- Inchi： 1S/C10H7NO2S/c12-10(13)8-6-9(14-11-8)7-4-2-1-3-5-7/h1-6H,(H,12,13)
- InChI Key： XHLZFLBTMYRLKD-UHFFFAOYSA-N
- SMILES： S1C(=CC(C(=O)O)=N1)C1C=CC=CC=1

Computed Properties

Exact Mass: 205.01974964g/mol
Monoisotopic Mass: 205.01974964g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 78.4Å²

5-phenyl-1,2-thiazole-3-carboxylic acid Pricemore >>

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Enamine	EN300-264425-0.05g	5-phenyl-1,2-thiazole-3-carboxylic acid	1732-46-3	95%	0.05g	$735.0	2024-06-18
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Enamine	EN300-264425-1g	5-phenyl-1,2-thiazole-3-carboxylic acid	1732-46-3	95%	1g	$2767.0	2023-09-14
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